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Compound of Interest

Compound Name:
4'-Chloro-2',6'-

difluoroacetophenone

Cat. No.: B1421174 Get Quote

Essential Safety and Handling Guide for 4'-Chloro-
2',6'-difluoroacetophenone
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational plans for handling 4'-Chloro-2',6'-
difluoroacetophenone in a laboratory setting. The information is compiled to ensure the safety

of researchers, scientists, and drug development professionals.

Hazard Summary and Precautionary Measures
While a specific Safety Data Sheet (SDS) for 4'-Chloro-2',6'-difluoroacetophenone is not

readily available, data from structurally similar compounds suggest that it should be handled

with care. Potential hazards include skin irritation, serious eye irritation or damage, and

respiratory system irritation.[1][2] It may also be harmful if swallowed.[3] Therefore, it is crucial

to wear appropriate personal protective equipment and follow strict safety protocols.

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[1][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Use only in a well-ventilated area or outdoors.[1]
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Do not eat, drink, or smoke when using this product.[3][4]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Store in a well-ventilated place and keep the container tightly closed.[1][5]

Store in a locked-up area.[1]

Dispose of contents and container to an approved waste disposal plant.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties for 4'-Chloro-2',6'-
difluoroacetophenone is provided in the table below.

Property Value

Molecular Formula C₈H₅ClF₂O

Molecular Weight 190.57 g/mol

CAS Number 1017777-45-5

IUPAC Name 1-(4-chloro-2,6-difluorophenyl)ethanone

Source: PubChem CID 46737501[6]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is critical to ensure safety and minimize

environmental impact.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4'-Chloro-2',6'-difluoroacetophenone.

Selections are based on recommendations for similar chemical compounds.
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PPE Category Specifications and Standards

Eye and Face Protection

Wear chemical safety goggles and a face shield.

Equipment should comply with OSHA's 29 CFR

1910.133 or European Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber, neoprene) and clothing to prevent skin

exposure.[1][7] Contaminated clothing should

not be allowed out of the workplace and must be

washed before reuse.[4]

Respiratory Protection

If exposure limits are exceeded or if irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1] A

recommended filter type is an organic gases

and vapors filter (Type A, Brown), conforming to

EN14387.[1]

Step-by-Step Handling Protocol
Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.[2]

Verify that an emergency eyewash station and safety shower are readily accessible.

Don all required PPE as specified in the table above.

Handling:

Avoid direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[1]

Avoid ingestion and inhalation.[1]

Handle the product in a closed system or provide appropriate exhaust ventilation.[4]

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

Spill and Emergency Procedures
Minor Spills:

Ensure adequate ventilation.[1]

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

First Aid:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

Take off contaminated clothing and wash it before reuse.[1][5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][5]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[4] Immediately call a poison center

or doctor.

Disposal Plan
Dispose of the chemical and its container at an approved waste disposal plant.[1]

Do not release into the environment or empty into drains.[1][4]

All disposal practices must be in accordance with local, state, and federal regulations.
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Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 4'-Chloro-2',6'-
difluoroacetophenone, from initial preparation to final disposal.
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Safe Handling Workflow for 4'-Chloro-2',6'-difluoroacetophenone

1. Preparation

Don PPE:
- Goggles & Face Shield

- Gloves
- Lab Coat

Safety First

Work in Fume Hood

2. Handling

Weighing & Transfer

Reaction Setup

3. Storage 4. Decontamination

Store in a cool, dry,
well-ventilated area

Clean work area &
equipment

Remove PPE

5. Disposal

Dispose of waste in
approved containers

Click to download full resolution via product page

Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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